1-(benzyloxy)-6-chloro-2-phenyl-1H-1,3-benzimidazole
Description
1-(Benzyloxy)-6-chloro-2-phenyl-1H-1,3-benzimidazole, also known as BCP, is an organic compound with a wide range of applications in pharmaceutical, agricultural, and industrial chemistry. BCP is a versatile molecule, with a wide range of uses due to its unique structure and properties. BCP has been used as a starting material for the synthesis of many different compounds, including pharmaceuticals, insecticides, and polymers. BCP is also used as a ligand in metal-catalyzed reactions, and has been used as a building block in the synthesis of polymers.
Scientific Research Applications
Anticancer Properties
1-(benzyloxy)-6-chloro-2-phenyl-1H-1,3-benzimidazole has been investigated for its potential as an anticancer agent. Researchers have explored its effects on cancer cell lines, particularly in inhibiting cell proliferation and inducing apoptosis. The compound’s mechanism of action involves interfering with DNA replication and cell cycle progression, making it a promising candidate for further studies in cancer therapy .
Antimicrobial Activity
This compound has demonstrated antimicrobial properties against various pathogens. It exhibits inhibitory effects on both Gram-positive and Gram-negative bacteria, as well as certain fungi. Researchers have studied its potential as an alternative to existing antibiotics, especially in the context of drug-resistant strains .
Anti-inflammatory Effects
Studies suggest that 1-(benzyloxy)-6-chloro-2-phenyl-1H-1,3-benzimidazole possesses anti-inflammatory properties. It modulates inflammatory pathways by targeting specific enzymes and cytokines. These findings open avenues for developing novel anti-inflammatory drugs .
Antioxidant Activity
The compound has been evaluated for its antioxidant potential. It scavenges free radicals and protects cells from oxidative stress. Researchers are interested in its application in preventing age-related diseases and oxidative damage .
Photophysical Applications
1-(benzyloxy)-6-chloro-2-phenyl-1H-1,3-benzimidazole exhibits interesting photophysical properties. It absorbs light in the UV-visible range and emits fluorescence. These characteristics make it useful in fluorescent probes, sensors, and imaging applications .
Organic Synthesis
The compound serves as a building block in organic synthesis. Its benzimidazole core can be modified to create derivatives with specific properties. Researchers use it to synthesize novel molecules for various applications, including pharmaceuticals and materials science .
properties
IUPAC Name |
6-chloro-2-phenyl-1-phenylmethoxybenzimidazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15ClN2O/c21-17-11-12-18-19(13-17)23(24-14-15-7-3-1-4-8-15)20(22-18)16-9-5-2-6-10-16/h1-13H,14H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MWYQYLOSAIAEME-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CON2C3=C(C=CC(=C3)Cl)N=C2C4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15ClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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